Cas no 1017657-43-0 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide)

• Product name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide
• CAS No: 1017657-43-0
• MF: C₁₆H₂₁NO₃S
• MW: 307.407843351364
• CID: 5381187

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1,1-dioxido-3-thienyl)-N-(4-ethylphenyl)-2-methylpropanamide
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide

• Inchi： 1S/C16H21NO3S/c1-4-13-5-7-14(8-6-13)17(16(18)12(2)3)15-9-10-21(19,20)11-15/h5-10,12,15H,4,11H2,1-3H3
• InChI Key： CWLAWIWPZAMIIX-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(CC)C=C1)(=O)C(C)C

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.7±50.0 °C(Predicted)
• pka: 0.54±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide

Comprehensive Overview of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide (CAS No. 1017657-43-0)

The compound N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide, identified by its CAS No. 1017657-43-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,1-dioxo-2,3-dihydro-1lambda6-thiophene core and an N-(4-ethylphenyl) substituent, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator in enzymatic pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel compounds like N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's 2-methylpropanamide moiety enhances its stability and bioavailability, making it a valuable scaffold for designing next-generation therapeutics. Its CAS No. 1017657-43-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

One of the key areas of interest for this compound is its potential role in addressing metabolic disorders. With the rise of global health concerns such as diabetes and obesity, researchers are investigating how N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide could influence metabolic pathways. Its 1lambda6-thiophene derivative structure is particularly intriguing, as it may offer selective binding to enzymes involved in lipid metabolism. This aligns with current trends in personalized medicine, where compounds with high specificity are prioritized.

Another hotspot for this compound is its application in neurodegenerative disease research. The 4-ethylphenyl group in its structure suggests potential cross-blood-brain-barrier permeability, a critical factor for central nervous system (CNS) drug development. Scientists are exploring whether CAS No. 1017657-43-0 could serve as a lead compound for treating conditions like Alzheimer's or Parkinson's disease, given its unique pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide involves multi-step organic transformations, including sulfonation and amidation reactions. Its 2-methylpropanamide side chain is often highlighted in patent literature for its role in enhancing compound solubility, a common challenge in drug formulation. This aspect is particularly relevant to pharmaceutical manufacturers seeking to improve drug delivery systems.

Environmental and sustainability considerations are also shaping the discourse around this compound. As the chemical industry moves toward greener practices, researchers are evaluating eco-friendly synthesis routes for CAS No. 1017657-43-0. The 1,1-dioxo-2,3-dihydro-1lambda6-thiophene moiety, in particular, is being studied for its biodegradability profile, addressing growing concerns about pharmaceutical pollution in waterways.

In the realm of intellectual property, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide has been the subject of multiple patent applications, underscoring its commercial potential. Companies specializing in small-molecule therapeutics are actively investigating its derivatives, with some already entering preclinical trials. The CAS No. 1017657-43-0 is often cited in these filings as a key intermediate or active pharmaceutical ingredient (API).

Looking ahead, the versatility of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-2-methylpropanamide positions it as a compound of enduring interest. Whether in academic labs exploring its mechanistic underpinnings or in industrial settings optimizing its large-scale production, this molecule exemplifies the intersection of chemistry and biology. Its 1lambda6-thiophene and 4-ethylphenyl components continue to inspire new research directions, ensuring its place in the evolving landscape of medicinal chemistry.